Cas no 94333-59-2 (b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI))

b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI) structure
94333-59-2 structure
Product Name:b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI)
CAS No:94333-59-2
MF:C6H11Na4O12P2
MW:429.050948381424
CID:808943
PubChem ID:44153258
Update Time:2025-04-19

b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Fructofuranose,1,6-bis(dihydrogen phosphate), tetrasodium salt (9CI)
    • beta-d-Fructofuranose, 1,6-bis(dihydrogen phosphate), tetrasodium salt
    • tetrasodium,(2R,3S,4S,5R)-2,5-bis(phosphonooxymethyl)oxolane-2,3,4-triolate
    • 94333-59-2
    • EINECS 305-038-4
    • Inchi: 1S/C6H11O12P2.4Na/c7-4-3(1-16-19(10,11)12)18-6(9,5(4)8)2-17-20(13,14)15;;;;/h3-5H,1-2H2,(H2,10,11,12)(H2,13,14,15);;;;/q-3;4*+1/t3-,4-,5+,6-;;;;/m1..../s1
    • InChI Key: FKDMYXFZQNVEOQ-YNSAWPIISA-N
    • SMILES: P(=O)(O)(O)OC[C@@]1([C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)[O-])[O-])[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 428.93165191g/mol
  • Monoisotopic Mass: 428.93165191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 428
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 231.55000
  • LogP: -1.67120
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD